Cas no 849061-99-0 ((E)-2-Cyclopropylvinylboronic acid pinacol ester)

(E)-2-Cyclopropylvinylboronic acid pinacol ester structure
849061-99-0 structure
Product Name:(E)-2-Cyclopropylvinylboronic acid pinacol ester
CAS No:849061-99-0
MF:C11H19BO2
MW:194.078363656998
MDL:MFCD07369776
CID:716671
PubChem ID:16217940
Update Time:2024-10-26

(E)-2-Cyclopropylvinylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,2-[(1E)-2-cyclopropylethenyl]-4,4,5,5-tetramethyl-
    • (E)-2-Cyclopropylvinylboronic acid pinacol ester
    • 2-(2-cyclopropylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • ((E)-2-cyclopropylethenyl)boronic acid pinacol ester
    • (E)-2-(2-cyclopropylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (E)-2-Cyclopropylethylene-1-boronic acid,pinacol ester
    • (trans)-2-Cyclopropylvinylboronic acid pinacol ester
    • 2-(cyclopropyl)ethenylboronic acid pinacol ester
    • 2-[(E)-2-cyclopropylvinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • cyclopropyl vinyl boronpinacol ester
    • trans-2-Cyclopropylvinylboronic acid pinacol ester
    • FCWYPDPDAZGFRJ-BQYQJAHWSA-N
    • 2-[(E)-2-CYCLOPROPYLETHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • KM2255
    • AB32244
    • FCH1122836
    • OR30768
    • FCH5519175
    • trans-2-Cyclopropylvinylboronic acid pinacol e
    • 2-[(1E)-2-Cyclopropylethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • (E)-2-(2-Cyclopropylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • trans-2-Cyclopropylvinylboronic acid pinacol ester, 96%
    • EN300-1722097
    • Z1255379736
    • AKOS015893167
    • DB-098371
    • EN300-802219
    • SCHEMBL447592
    • SCHEMBL447591
    • GS-5856
    • 1092449-35-8
    • CS-0145823
    • (trans)-2-Cyclopropylvinylboronic acid pinacol ester, 96%
    • trans-2-Cyclopropylvinylboronic acid pinacol ester,96%
    • MFCD07369776
    • 849061-99-0
    • 2-(2-CYCLOPROPYLVINYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • H10376
    • MDL： MFCD07369776
    • Inchi： 1S/C11H19BO2/c1-10(2)11(3,4)14-12(13-10)8-7-9-5-6-9/h7-9H,5-6H2,1-4H3/b8-7+
    • InChI Key： FCWYPDPDAZGFRJ-BQYQJAHWSA-N
    • SMILES： C(/B1OC(C)(C)C(C)(C)O1)=C\C1CC1

Computed Properties

  • Exact Mass: 194.14800
  • Monoisotopic Mass: 194.1478100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.937 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 90-95 °C/3-4 mmHg(lit.)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.466(lit.)
  • PSA: 18.46000
  • LogP: 2.58400
  • Vapor Pressure: No data available

(E)-2-Cyclopropylvinylboronic acid pinacol ester Security Information

(E)-2-Cyclopropylvinylboronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(E)-2-Cyclopropylvinylboronic acid pinacol ester Pricemore >>

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(E)-2-Cyclopropylvinylboronic acid pinacol ester Production Method

Production Method 1

6746-94-7 6746-94-7
73183-34-3 73183-34-3
849061-99-0 849061-99-0
Reaction Conditions
1.1 Reagents: Sodium methoxide Catalysts: Copper Solvents: Ethanol ;  24 h, rt
Reference
Cu-Catalyzed C-H Alkenylation of Benzoic Acid and Acrylic Acid Derivatives with Vinyl Boronates
Li, Jian-Jun; Wang, Cheng-Gang; Yu, Jin-Feng; Wang, Peng ; Yu, Jin-Quan, Organic Letters, 2020, 22(12), 4692-4696

Production Method 2

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: Sodium tert-butoxide ,  2255360-50-8 Solvents: Toluene ;  16 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Dearomatization and Functionalization of Terpyridine Ligands Leading to Unprecedented Zwitterionic Meisenheimer Aluminum Complexes and Their Use in Catalytic Hydroboration
Zhang, Guoqi ; Wu, Jing; Zeng, Haisu; Neary, Michelle C. ; Devany, Matthew; et al, ACS Catalysis, 2019, 9(2), 874-884

Production Method 3

6746-94-7 6746-94-7
73183-34-3 73183-34-3
849061-99-0 849061-99-0
Reaction Conditions
1.1 Reagents: Sodium methoxide Catalysts: Copper Solvents: Ethanol ;  11 h, 25 °C
Reference
Ligand-free hydroboration of alkynes catalyzed by heterogeneous copper powder with high efficiency
Zhao, Jie; Niu, Zhiqiang; Fu, Hua; Li, Yadong, Chemical Communications (Cambridge, 2014, 50(16), 2058-2060

Production Method 4

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Reagents: Dabco Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, iron(2+) salt (2:1) Solvents: Toluene ;  72 h, 100 °C
Reference
Iron-Catalyzed Dehydrogenative Borylation of Terminal Alkynes
Wei, Duo; Carboni, Bertrand; Sortais, Jean-Baptiste; Darcel, Christophe, Advanced Synthesis & Catalysis, 2018, 360(19), 3649-3654

Production Method 5

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: Tris(pentafluorophenyl)borane Solvents: Toluene ;  rt; 2 h, 60 °C
Reference
Zwitterion-Initiated Hydroboration of Alkynes and Styrene
Bismuto, Alessandro ; Cowley, Michael J. ; Thomas, Stephen P., Advanced Synthesis & Catalysis, 2021, 363(9), 2382-2385

Production Method 6

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: Aluminum, dihydro[N,N′,N′′,N′′′-tetrakis(2,6-diethylphenyl)imidodicarbonimidic d… ;  12 h, 60 °C
Reference
Aluminum-Catalyzed Selective Hydroboration of Nitriles and Alkynes: A Multifunctional Catalyst
Sarkar, Nabin; Bera, Subhadeep; Nembenna, Sharanappa, Journal of Organic Chemistry, 2020, 85(7), 4999-5009

Production Method 7

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: (T-4)-[[N,N′-(1,3-Dimethyl-1,3-propanediylidene)bis[2,6-diethylbenzenaminato-κN]… ;  32 h, 30 °C
Reference
An Aluminum Dihydride Working as a Catalyst in Hydroboration and Dehydrocoupling
Yang, Zhi; Zhong, Mingdong; Ma, Xiaoli; Nijesh, Karikkeeriyil; De, Susmita; et al, Journal of the American Chemical Society, 2016, 138(8), 2548-2551

Production Method 8

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: 2765810-19-1 Solvents: 1,2-Difluorobenzene ;  10 min, 90 °C
1.2 20 h, 90 °C
Reference
An "On-Demand", Selective Dehydrogenative Borylation or Hydroboration of Terminal Alkynes Using Zn2+-based Catalyst
Jaiswal, Kuldeep ; Groutchik, Kristina; Bawari, Deependra ; Dobrovetsky, Roman, ChemCatChem, 2022, 14(9),

Production Method 9

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: Potassium tert-butoxide ,  Cobalt, dichloro[4′-(4-pyridinyl)-2,2′:6′,2′′-terpyridine-κN1,κN1′,κN1′′]-, (SP-… Solvents: Tetrahydrofuran ;  1 min, rt
1.2 5 min, rt
1.3 Reagents: Dichloromethane
Reference
Highly efficient and selective hydroboration of terminal and internal alkynes catalyzed by a cobalt(II) coordination polymer
Zhang, Guoqi; Li, Sihan; Wu, Jing; Zeng, Haisu; Mo, Zixuan; et al, Organic Chemistry Frontiers, 2019, 6(18), 3228-3233

Production Method 10

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: Vanadium, [1′,4′-dihydro-4′-[(trimethylsilyl)methyl]-2,2′:6′,2′′-terpyridine-κN1… Solvents: Diethyl ether ;  16 h, rt
Reference
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Zhang, Guoqi ; Zeng, Haisu; Zheng, Shengping ; Neary, Michelle C. ; Dub, Pavel A., ACS Catalysis, 2022, 12(9), 5425-5429

Production Method 11

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Kinetics and Mechanism of the Arase-Hoshi R2BH-Catalyzed Alkyne Hydroboration: Alkenylboronate Generation via B-H/C-B Metathesis
Nieto-Sepulveda, Eduardo; Bage, Andrew D.; Evans, Louise A. ; Hunt, Thomas A.; Leach, Andrew G. ; et al, Journal of the American Chemical Society, 2019, 141(46), 18600-18611

Production Method 12

6746-94-7 6746-94-7
73183-34-3 73183-34-3
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: N-Propyl-N-[2-(2-pyridinylamino)phenyl]formamide Solvents: Water ;  12 h, 50 °C
Reference
Aqueous hydroboration of alkynes via nonclassical generation of N-heterocyclic carbenes
Tao, Sheng; Wang, Yang; Pan, Qianxiu; Zhao, Jixing; Bu, Qingqing; et al, Green Chemistry, 2023, 25(17), 6704-6716

Production Method 13

6746-94-7 6746-94-7
73183-34-3 73183-34-3
849061-99-0 849061-99-0
Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Oxygen Catalysts: Copper iron oxide (CuFe2O4) (copper supported) Solvents: Ethanol ;  2 h, 22 °C
Reference
Efficient heterogeneous hydroboration of alkynes: enhancing the catalytic activity by Cu(0) incorporated CuFe2O4 nanoparticles
Zeng, Xianghua; Gong, Chunhua; Guo, Haiyang; Xu, Hao; Zhang, Junyong; et al, New Journal of Chemistry, 2018, 42(21), 17346-17350

Production Method 14

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Zirconocene chloride hydride ;  16 h, 60 °C
Reference
Preparation of α-Imino Aldehydes by [1,3]-Rearrangements of O-Alkenyl Oximes
Kontokosta, Dimitra; Mueller, Daniel S.; Wang, Heng-Yen; Anderson, Laura L., Organic Letters, 2013, 15(18), 4830-4833

Production Method 15

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: Sodium triethylborohydride ,  2770537-52-3 Solvents: Tetrahydrofuran ,  tert-Butyl methyl ether ;  10 h, 45 °C
Reference
Integrating Terminal CoBrn Salts into a 2D Cobalt(II) Coordination Polymer to Promote the β-(E)-Selective Hydroboration of Alkynes
Jia, Jun-Song; Wu, Tai-Xue; Fu, Yi-Jia; Hu, Zhi-Rong; Tang, Hai-Tao ; et al, Advanced Synthesis & Catalysis, 2022, 364(11), 1873-1878

Production Method 16

25015-63-8 25015-63-8
6746-94-7 6746-94-7
849061-99-0 849061-99-0
Reaction Conditions
1.1 Catalysts: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  1 h, 60 °C
1.2 Solvents: Dichloromethane
Reference
Borane-Catalyzed Hydroboration of Alkynes and Alkenes
Ang, Nate W. J.; Buettner, Cornelia S.; Docherty, Scott; Bismuto, Alessandro; Carney, Jonathan R.; et al, Synthesis, 2018, 50(4), 803-808

Production Method 17

6746-94-7 6746-94-7
73183-34-3 73183-34-3
849061-99-0 849061-99-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Oxygen Catalysts: Copper iron oxide (CuFe2O4) Solvents: Methanol ;  12 h, 50 °C
Reference
Superparamagnetic copper ferrite nanoparticles catalyzed aerobic, ligand-free, regioselective hydroboration of alkynes: Influence of synergistic effect
Mohan, Balaji; Park, Kang Hyun, Applied Catalysis, 2016, 519, 78-84

(E)-2-Cyclopropylvinylboronic acid pinacol ester Raw materials

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(E)-2-Cyclopropylvinylboronic acid pinacol ester Suppliers

Amadis Chemical Company Limited
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(CAS:849061-99-0)(E)-2-Cyclopropylvinylboronic acid pinacol ester
Order Number:A863908
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:43
Price ($):264.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:849061-99-0)(E)-2-Cyclopropylvinylboronic acid pinacol ester
A863908
Purity:99%
Quantity:25g
Price ($):264.0
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